Cas no 71595-57-8 (Piperidinium,1-hexadecyl-1-methyl-, iodide (1:1))

Piperidinium,1-hexadecyl-1-methyl-, iodide (1:1) structure
71595-57-8 structure
Product Name:Piperidinium,1-hexadecyl-1-methyl-, iodide (1:1)
CAS No:71595-57-8
MF:C22H46N
MW:324.607347011566
CID:571918
PubChem ID:3018172
Update Time:2025-04-19

Piperidinium,1-hexadecyl-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-hexadecyl-1-methyl-, iodide (1:1)
    • 1-hexadecyl-1-methylpiperidin-1-ium
    • hexadecyl-N-methylpiperidinium
    • 1-Hexadecyl-1-methylpiperidinium
    • LogP
    • piperidinium, 1-hexadecyl-1-methyl-
    • Piperidinium, 1-hexadecyl-1-methyl-, iodide
    • CHEMBL1197430
    • 71595-57-8
    • HMP bromide
    • DTXSID50992148
    • SCHEMBL1270131
    • Inchi: 1S/C22H46N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23(2)21-18-16-19-22-23/h3-22H2,1-2H3/q+1
    • InChI Key: BXVVYPVVDLGLPF-UHFFFAOYSA-N
    • SMILES: [N+]1(C)(CCCCCCCCCCCCCCCC)CCCCC1

Computed Properties

  • Exact Mass: 324.36328
  • Monoisotopic Mass: 324.363025472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: 8.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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